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Compound of Interest

Compound Name: 4-Bromo-2,5-dichlorophenol

Cat. No.: B052177 Get Quote

This document provides essential safety and logistical information for the handling and disposal

of 4-Bromo-2,5-dichlorophenol (CAS: 1940-42-7) in a laboratory setting. The following

procedures are designed to minimize risk and ensure a safe operational workflow for

researchers, scientists, and drug development professionals.

Hazard Identification and Risk Assessment
4-Bromo-2,5-dichlorophenol is a hazardous chemical that requires careful handling. Based

on available safety data, the primary hazards are summarized below.

Table 1: Hazard Identification for 4-Bromo-2,5-dichlorophenol
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Hazard Class GHS Hazard Statement Signal Word

Acute Toxicity, Oral (Category

4)
H302: Harmful if swallowed[1] Warning

Acute Toxicity, Dermal

(Category 3)

H311: Toxic in contact with

skin[2]
Danger

Skin Corrosion/Irritation

(Category 1B)

H314: Causes severe skin

burns and eye damage[2]
Danger

Serious Eye Damage

(Category 1)

H314: Causes severe skin

burns and eye damage[2]
Danger

Carcinogenicity (Category 2)
H351: Suspected of causing

cancer[2]
Warning

Hazardous to the Aquatic

Environment (Chronic,

Category 2)

H411: Toxic to aquatic life with

long lasting effects[2]
Warning

Note: This chemical is rapidly absorbed through the skin and any skin contact should be

treated as a serious medical event.[3][4]

Personal Protective Equipment (PPE)
A stringent PPE protocol is mandatory for all personnel handling 4-Bromo-2,5-
dichlorophenol. Engineering controls, such as a certified chemical fume hood, should always

be the primary method of exposure control.[5][6]

Table 2: Required PPE for Handling 4-Bromo-2,5-dichlorophenol
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Body Part Required PPE
Specifications and Best
Practices

Eyes/Face Safety Goggles & Face Shield

Goggles must provide a

complete seal around the

eyes. A face shield must be

worn over goggles to protect

against splashes.[7]

Hands
Double Nitrile Gloves or

Neoprene/Butyl Gloves

For incidental contact, double-

layered nitrile gloves are

recommended. For direct

handling or risk of splash,

heavy-duty neoprene or butyl

rubber gloves should be worn.

[7] Gloves must be changed

immediately upon

contamination.

Body
Chemical-Resistant Laboratory

Coat

A fully buttoned, long-sleeved

lab coat made of a chemical-

resistant material is required.

[7]

Respiratory NIOSH-Approved Respirator

Required if there is a risk of

dust generation or if handling

outside of a fume hood.[6][8]

Use must follow a full

respiratory protection program,

including fit testing.[6]

Footwear Closed-toe Shoes

Shoes must cover the entire

foot; porous shoes are not

permitted.[6]

Operational Plan: Handling and Storage
Adherence to this step-by-step protocol is critical for safely handling 4-Bromo-2,5-
dichlorophenol.
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Pre-Handling Checklist
Verify Fume Hood: Ensure the chemical fume hood is operational and the certification is

current.

Locate Safety Equipment: Confirm the location and functionality of the nearest emergency

shower and eyewash station.[5]

Assemble PPE: Don all required PPE as detailed in Table 2 before entering the designated

handling area.

Prepare Workspace: Cover the work surface within the fume hood with absorbent,

disposable bench paper.

Handling Procedure
Chemical Transfer: Conduct all weighing and transferring of the solid compound within the

fume hood to minimize dust generation and accumulation.[5]

Solution Preparation: If creating a solution, add the 4-Bromo-2,5-dichlorophenol slowly to

the solvent to prevent splashing.

Container Management: Keep all containers holding the chemical tightly sealed when not in

active use.[2][5]

Post-Handling Decontamination: Decontaminate all potentially contaminated surfaces within

the fume hood.

PPE Removal: Carefully remove PPE, avoiding contact with any contaminated outer

surfaces. Remove gloves last and wash hands thoroughly with soap and water.[5]
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Diagram 1: Standard workflow for handling 4-Bromo-2,5-dichlorophenol.

Storage Requirements
Store in a tightly closed, properly labeled container in a cool, dry, and well-ventilated area.[2]

[5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b052177?utm_src=pdf-body-img
https://www.benchchem.com/product/b052177?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/sds/aldrich/105953
https://pim-resources.coleparmer.com/sds/65827.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052177?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Keep in a locked area accessible only to authorized personnel.[2]

Store away from incompatible substances such as acid chlorides, acid anhydrides, and

strong oxidizing agents.[3]

Emergency Procedures
Immediate and correct response to an exposure or spill is critical.

First Aid Measures
Table 3: Emergency First Aid Protocol

Exposure Route Action

Skin Contact

Immediately take off all contaminated clothing.

[2] Flush skin with copious amounts of water for

at least 15 minutes while proceeding to an

emergency shower.[5] Seek immediate medical

attention.[5][9]

Eye Contact

Immediately flush eyes with water for at least 15

minutes at an emergency eyewash station,

holding eyelids open.[5] Remove contact lenses

if present and easy to do.[2] Call an

ophthalmologist immediately.[2]

Inhalation

Move the victim to fresh air immediately.[5] If

breathing is difficult, give oxygen. If not

breathing, provide artificial respiration (do not

use mouth-to-mouth).[5][9] Seek immediate

medical attention.[2]

Ingestion

Do NOT induce vomiting.[5] Rinse mouth with

water. If the person is conscious, have them

drink two glasses of water.[2] Never give

anything by mouth to an unconscious person.[5]

[9] Call a poison control center or doctor

immediately.[2][9]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.sigmaaldrich.com/US/en/sds/aldrich/105953
https://cameochemicals.noaa.gov/chemical/20162
https://www.sigmaaldrich.com/US/en/sds/aldrich/105953
https://pim-resources.coleparmer.com/sds/65827.pdf
https://pim-resources.coleparmer.com/sds/65827.pdf
https://www.chemicalbook.com/msds/4-bromo-2-5-dichlorophenol.htm
https://pim-resources.coleparmer.com/sds/65827.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/105953
https://www.sigmaaldrich.com/US/en/sds/aldrich/105953
https://pim-resources.coleparmer.com/sds/65827.pdf
https://pim-resources.coleparmer.com/sds/65827.pdf
https://www.chemicalbook.com/msds/4-bromo-2-5-dichlorophenol.htm
https://www.sigmaaldrich.com/US/en/sds/aldrich/105953
https://pim-resources.coleparmer.com/sds/65827.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/105953
https://pim-resources.coleparmer.com/sds/65827.pdf
https://www.chemicalbook.com/msds/4-bromo-2-5-dichlorophenol.htm
https://www.sigmaaldrich.com/US/en/sds/aldrich/105953
https://www.chemicalbook.com/msds/4-bromo-2-5-dichlorophenol.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052177?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


First aiders must protect themselves from exposure.[2]

Spill Response Protocol
Evacuate: Evacuate all non-essential personnel from the spill area.[10]

Ventilate: Ensure the area is well-ventilated, using the fume hood if the spill is contained

within it.

Wear PPE: Don all appropriate PPE, including respiratory protection.

Contain: Cover drains if necessary.[2] For solid spills, dampen the material with 60-70%

ethanol to avoid generating dust.[3]

Collect: Carefully sweep or vacuum the dampened material and place it into a designated,

sealed, and labeled hazardous waste container.[5]

Decontaminate: Clean the spill area thoroughly with soap and water, collecting all cleaning

materials as hazardous waste.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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